Cas no 129388-65-4 ([1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridine-14-aceticacid, 13,14-dihydro-13-methyl-, (+)-)

• Product Name: [1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridine-14-aceticacid, 13,14-dihydro-13-methyl-, (+)-
• CAS No: 129388-65-4
• MF: C₂₂H₁₇NO₆
• MW: 391.373486280441
• CID: 204413
• PubChem ID: 10430523
• Update Time: 2025-04-19

[1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridine-14-aceticacid, 13,14-dihydro-13-methyl-, (+)- Chemical and Physical Properties

Names and Identifiers

• [1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridine-14-aceticacid, 13,14-dihydro-13-methyl-, (+)-
• spallidamine
• (+)-Spallidamine
• DTXSID10439827
• 129388-65-4

• Inchi： 1S/C22H17NO6/c1-23-15(8-19(24)25)20-12(4-5-16-22(20)29-10-26-16)13-3-2-11-6-17-18(28-9-27-17)7-14(11)21(13)23/h2-7,15H,8-10H2,1H3,(H,24,25)
• InChI Key： MLIRCDHFNFQJJZ-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C3C4C=CC5C=C6C(=CC=5C=4N(C)C(CC(=O)O)C3=C12)OCO6

Computed Properties

• Exact Mass: 391.10558726g/mol
• Monoisotopic Mass: 391.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 77.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Benzophenanthridine alkaloids Dihydrobenzophenanthridine alkaloids